Cas no 2228590-13-2 (4-4-(difluoromethoxy)phenoxy-4-methylpiperidine)

• Product Name: 4-4-(difluoromethoxy)phenoxy-4-methylpiperidine
• CAS No: 2228590-13-2
• MF: C₁₃H₁₇F₂NO₂
• MW: 257.276390790939
• CID: 6422304
• PubChem ID: 165658869
• Update Time: 2025-05-20

4-4-(difluoromethoxy)phenoxy-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(difluoromethoxy)phenoxy-4-methylpiperidine
• 2228590-13-2
• EN300-1950006
• 4-[4-(difluoromethoxy)phenoxy]-4-methylpiperidine

• Inchi： 1S/C13H17F2NO2/c1-13(6-8-16-9-7-13)18-11-4-2-10(3-5-11)17-12(14)15/h2-5,12,16H,6-9H2,1H3
• InChI Key： BSYFZEOZCXGUNE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)OC1(C)CCNCC1)F

Computed Properties

• Exact Mass: 257.12273511g/mol
• Monoisotopic Mass: 257.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-4-(difluoromethoxy)phenoxy-4-methylpiperidine

4-4-(Difluoromethoxy)Phenoxy-4-Methylpiperidine: A Comprehensive Overview

The compound with CAS No. 2228590-13-2, commonly referred to as 4-4-(difluoromethoxy)phenoxy-4-methylpiperidine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The difluoromethoxy group attached to the phenoxy ring introduces interesting electronic and steric properties, while the methylpiperidine moiety contributes to its stability and bioavailability.

Recent studies have highlighted the importance of 4-4-(difluoromethoxy)phenoxy-4-methylpiperidine in the context of medicinal chemistry. Researchers have explored its role as a potential lead compound for developing novel therapeutics targeting various diseases, including neurodegenerative disorders and inflammatory conditions. The compound's ability to modulate key biological pathways, such as those involving G-protein coupled receptors (GPCRs), has been extensively investigated. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent activity against certain GPCR targets, making it a promising candidate for further preclinical evaluation.

The synthesis of 4-4-(difluoromethoxy)phenoxy-4-methylpiperidine involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of the difluoromethoxy group is achieved through a nucleophilic aromatic substitution reaction, while the piperidine ring is constructed via a ring-closing reaction. These steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, reducing production costs and improving scalability.

In terms of applications, 4-4-(difluoromethoxy)phenoxy-4-methylpiperidine has shown potential in the development of pharmaceutical agents with improved pharmacokinetic profiles. Its methylpiperidine moiety enhances lipophilicity, which is crucial for crossing biological membranes and achieving adequate tissue distribution. Additionally, the compound's structural flexibility allows for further functionalization, enabling researchers to explore diverse chemical space and identify optimized analogs with enhanced efficacy and safety profiles.

From an environmental standpoint, the ecological impact of 4-4-(difluoromethoxy)phenoxy-4-methylpiperidine has also been a topic of interest. Studies conducted in 2023 have assessed its biodegradability under various environmental conditions, revealing that it exhibits moderate persistence in aqueous environments. These findings underscore the importance of responsible handling and disposal practices during its production and use.

In conclusion, 4-4-(difluoromethoxy)phenoxy-4-methylpiperidine represents a valuable addition to the arsenal of chemical tools available for drug discovery and development. Its unique structural features, combined with recent advances in synthetic methodologies and biological evaluations, position it as a key player in the pursuit of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to our understanding of complex biological systems and pave the way for innovative treatment options.